Cas no 877631-38-4 (N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide)
N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide
- SMR000808267
- N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
- CHEMBL1591240
- N1-cyclohexyl-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide
- AKOS024653551
- N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
- F2504-0104
- HMS3031K16
- MLS001235365
- 877631-38-4
-
- Inchi: 1S/C24H32N4O3/c29-23(24(30)26-19-8-3-1-4-9-19)25-18-21(22-12-7-17-31-22)28-15-13-27(14-16-28)20-10-5-2-6-11-20/h2,5-7,10-12,17,19,21H,1,3-4,8-9,13-16,18H2,(H,25,29)(H,26,30)
- InChI Key: WVTXORPVJNRSHE-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(CNC(C(NC1CCCCC1)=O)=O)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 424.24744090g/mol
- Monoisotopic Mass: 424.24744090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 77.8Ų
N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2504-0104-2μmol |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-5μmol |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-10μmol |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-20μmol |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-1mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-2mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-3mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-4mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-5mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0104-10mg |
N'-cyclohexyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide |
877631-38-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide
Comprehensive Overview of N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide (CAS No. 877631-38-4)
N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide (CAS No. 877631-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, combines a furan ring, a phenylpiperazine moiety, and a cyclohexyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique structural features.
The molecular formula of N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide reflects its intricate design, which includes multiple functional groups. The presence of the furan-2-yl group contributes to its aromatic properties, while the 4-phenylpiperazin-1-yl segment enhances its binding affinity to certain biological targets. These attributes make it a subject of interest in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.
In recent years, the demand for N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide has increased due to its potential applications in central nervous system (CNS) research. Scientists are exploring its role in modulating neurotransmitter systems, which could lead to breakthroughs in treating conditions such as anxiety, depression, and cognitive impairments. The compound's ability to interact with specific receptors highlights its promise as a pharmacological tool or even a future drug candidate.
From a synthetic chemistry perspective, N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide presents an interesting challenge. Its synthesis requires precise control over reaction conditions to ensure the correct configuration of its multiple functional groups. Researchers often employ advanced techniques such as microwave-assisted synthesis or catalyzed coupling reactions to achieve high yields and purity. These methods are critical for producing the compound on a scale suitable for further biological testing.
The physicochemical properties of N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide also play a crucial role in its applications. Its solubility, stability, and bioavailability are key factors that determine its suitability for various research purposes. For instance, its moderate solubility in organic solvents makes it ideal for in vitro studies, while its stability under physiological conditions is essential for in vivo experiments. These properties are often optimized through structural modifications to enhance its performance in specific applications.
One of the most exciting aspects of N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide is its potential in personalized medicine. With the growing emphasis on tailored therapies, researchers are investigating how this compound can be customized to target individual genetic profiles. This approach aligns with the broader trend in precision medicine, where compounds like N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide could play a pivotal role in developing treatments that are more effective and have fewer side effects.
In addition to its pharmaceutical potential, N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide is also being studied for its applications in material science. Its unique structure could contribute to the development of new polymers or coatings with specific properties, such as enhanced durability or biocompatibility. This interdisciplinary approach highlights the compound's versatility and its potential to impact multiple fields beyond traditional medicine.
The market for N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide is expected to grow as more research uncovers its potential applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial researchers. Its availability in high purity grades ensures that it can be used in sensitive experiments, further driving its adoption in cutting-edge research.
For researchers looking to explore the properties of N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide, it is essential to source the compound from reputable suppliers. Quality control measures, such as HPLC analysis and NMR verification, are critical to ensuring its consistency and reliability in experiments. These steps are particularly important for studies requiring high precision, such as those involving structure-activity relationships or mechanistic investigations.
In conclusion, N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide (CAS No. 877631-38-4) represents a fascinating area of research with broad implications for pharmaceuticals, material science, and beyond. Its complex structure and versatile properties make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As research continues to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.
877631-38-4 (N'-cyclohexyl-N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)